1-cyclohexyl-4-[2-(2,4-difluorophenoxy)propanoyl]piperazine

• IUPAC Name: 1-(4-cyclohexylpiperazin-1-yl)-2-(2,4-difluorophenoxy)propan-1-one
• InChI: InChI=1S/C19H26F2N2O2/c1-14(25-18-8-7-15(20)13-17(18)21)19(24)23-11-9-22(10-12-23)16-5-3-2-4-6-16/h7-8,13-14,16H,2-6,9-12H2,1H3
• InChI Key: AKSRVUVDYWTUHB-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)N1CCN(CC1)C2CCCCC2)OC3=C(C=C(C=C3)F)F
• Molecular Formula: C19H26F2N2O2
• Molecular Weight: 352.4 g/mol

Description

1-cyclohexyl-4-[2-(2,4-difluorophenoxy)propanoyl]piperazine, also known as DFP-10825, is a novel compound that has been synthesized and studied for its potential applications in scientific research. This compound belongs to the class of piperazine derivatives and has shown promising results in various studies.

Mechanism of Action

1-cyclohexyl-4-[2-(2,4-difluorophenoxy)propanoyl]piperazine acts as a selective sigma-1 receptor agonist, which modulates the activity of various ion channels and receptors in the central nervous system. It has been shown to have neuroprotective effects and can reduce the severity of various neurological disorders.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects such as reducing oxidative stress, decreasing inflammation, and improving mitochondrial function. It has also been shown to have anxiolytic and antidepressant-like effects in animal models.

Advantages and Limitations for Lab Experiments

1-cyclohexyl-4-[2-(2,4-difluorophenoxy)propanoyl]piperazine has several advantages for lab experiments, including its high affinity for the sigma-1 receptor, its neuroprotective effects, and its ability to improve mitochondrial function. However, its limitations include its potential toxicity and the need for further studies to determine its safety and efficacy.

Future Directions

There are several future directions for the study of 1-cyclohexyl-4-[2-(2,4-difluorophenoxy)propanoyl]piperazine, including its potential use in the treatment of various neurological disorders such as Alzheimer's disease, Parkinson's disease, and depression. Further studies are needed to determine its safety and efficacy in humans and to optimize its pharmacological properties. Additionally, the development of new sigma-1 receptor agonists based on the structure of this compound could lead to the discovery of novel drugs for the treatment of neurological disorders.

Scientific Research Applications

1-cyclohexyl-4-[2-(2,4-difluorophenoxy)propanoyl]piperazine has been studied for its potential applications in various scientific research areas such as neuroscience, pharmacology, and medicinal chemistry. It has been shown to have a high affinity for the sigma-1 receptor, which is a target for many drugs used in the treatment of various neurological disorders.